Cas no 2228962-32-9 (tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate
• CAS No: 2228962-32-9
• MF: C₁₄H₂₁N₃O₅
• MW: 311.33364367485
• CID: 5854345
• PubChem ID: 165681604
• Update Time: 2025-06-27

tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(2-methoxy-4-nitrophenyl)ethyl]carbamate
• 2228962-32-9
• EN300-1899090

• Inchi： 1S/C14H21N3O5/c1-14(2,3)22-13(18)16-11(8-15)10-6-5-9(17(19)20)7-12(10)21-4/h5-7,11H,8,15H2,1-4H3,(H,16,18)
• InChI Key： WWQKRSQUUOLLFA-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(=CC=1OC)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.14812078g/mol
• Monoisotopic Mass: 311.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate

tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate, identified by the CAS number 2228962-32-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a nitrophenyl moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of new drug candidates. The presence of the nitrophenyl group, for instance, has been shown to enhance the compound's ability to interact with specific biological targets, making it a valuable tool in drug design.

The synthesis of tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. This is followed by carbamate formation using tert-butyl chloroformate or other suitable reagents. The reaction conditions, including temperature and pH, play a critical role in ensuring high yields and purity of the final product.

In terms of biological activity, tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate has demonstrated promising results in preliminary assays. For example, studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This suggests that it could be further developed as an anti-inflammatory agent or as a lead compound for more potent derivatives.

The structural features of tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate also make it an interesting candidate for use in materials science. Its ability to form stable bonds under certain conditions could make it useful in the synthesis of advanced polymers or coatings. Additionally, its reactivity towards nucleophilic substitution reactions opens up possibilities for its application in organic synthesis.

From an environmental perspective, understanding the fate and transport of tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and potential impact on aquatic life. These studies are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, tert-butyl N-2-amino-1-(2-methoxy-4-nitrophenyl)ethylcarbamate, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications. Its potential in medicinal chemistry, materials science, and environmental studies underscores the importance of continued research into its properties and uses. As new findings emerge, this compound is likely to play an increasingly significant role in both academic and industrial settings.